Cas no 2203016-81-1 (Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid)

• Product Name: Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
• CAS No: 2203016-81-1
• MF: C₁₁H₆F₃NNaO₂S
• MW: 296.220822811127
• MDL: MFCD30536186
• CID: 5043650
• Update Time: 2026-02-28

Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid

• MDL： MFCD30536186
• Inchi： 1S/C11H6F3NO2S.Na/c12-11(13,14)7-3-1-2-6(4-7)9-15-5-8(18-9)10(16)17;/h1-5H,(H,16,17);
• InChI Key： OWJIGLWUNFSFOI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C1=CC=CC(C(F)(F)F)=C1.[Na]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 78.4

Additional information on Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid

Comprehensive Overview of Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid (CAS No. 2203016-81-1)

Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid (CAS No. 2203016-81-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thiazole ring and trifluoromethyl-phenyl moiety, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural stability and reactivity.

The thiazole ring, a core component of this compound, is a heterocyclic structure containing both sulfur and nitrogen atoms. This feature is particularly noteworthy because thiazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug discovery programs. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting specific enzymes or receptors.

In agrochemical applications, Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid has been investigated for its potential as a crop protection agent. The trifluoromethyl group is a common motif in modern pesticides due to its ability to improve the bioavailability and environmental persistence of active ingredients. As sustainable agriculture gains traction, this compound's role in developing eco-friendly pesticides aligns with global trends toward reducing chemical load in ecosystems.

From a material science perspective, the compound's aromatic thiazole structure contributes to its utility in designing advanced polymers and electronic materials. Its ability to form stable complexes with metals has sparked interest in applications such as organic light-emitting diodes (OLEDs) and conductive coatings. With the rise of green technology, researchers are also examining its potential in energy storage systems, particularly in next-generation batteries.

The synthesis of Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and scalability. Recent advancements in flow chemistry and catalytic methods have streamlined production, addressing challenges related to cost and efficiency.

Given the growing demand for specialty chemicals, this compound's market potential is underscored by its applicability across diverse industries. Regulatory compliance and quality control are critical considerations, particularly in pharmaceutical and agrochemical sectors where purity standards are stringent. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch consistency and safety.

In conclusion, Sodium 2-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid (CAS No. 2203016-81-1) represents a compelling example of how functionalized heterocycles can drive innovation across multiple disciplines. Its combination of structural features and reactivity positions it as a key player in the development of next-generation therapeutics, sustainable agrochemicals, and high-performance materials. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial advancements.